Cas no 111534-77-1 (7-O-Sulfate-3',4',5,7-Tetrahydroxy-6-methoxyflavone)
111534-77-1 structure
Product Name:7-O-Sulfate-3',4',5,7-Tetrahydroxy-6-methoxyflavone
CAS No:111534-77-1
MF:C16H12O10S
MW:396.325484275818
CID:2057517
PubChem ID:13845907
Update Time:2025-04-21
7-O-Sulfate-3',4',5,7-Tetrahydroxy-6-methoxyflavone Chemical and Physical Properties
Names and Identifiers
-
- 7-O-Sulfate-3',4',5,7-Tetrahydroxy-6-methoxyflavone
- 6-Methoxyluteolin 7-sulfate
- LMPK12111254
- [2-(3,4-dihydroxyphenyl)-5-hydroxy-6-methoxy-4-oxochromen-7-yl] hydrogen sulfate
- 6-Methoxyluteolin 7-sulphate
- 6-Methoxyluteolin 7-sulfuric acid
- (2-(3,4-dihydroxyphenyl)-5-hydroxy-6-methoxy-4-oxochromen-7-yl) hydrogen sulfate
- 111534-77-1
- 6-Methoxyluteolin 7-sulphuric acid
-
- Inchi: 1S/C16H12O10S/c1-24-16-13(26-27(21,22)23)6-12-14(15(16)20)10(19)5-11(25-12)7-2-3-8(17)9(18)4-7/h2-6,17-18,20H,1H3,(H,21,22,23)
- InChI Key: NOCHZYLEPAPRNC-UHFFFAOYSA-N
- SMILES: COC1C(O)=C2C(OC(C3C=C(O)C(O)=CC=3)=CC2=O)=CC=1OS(=O)(=O)O
Computed Properties
- Exact Mass: 396.01511775Da
- Monoisotopic Mass: 396.01511775Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 698
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.388
- Topological Polar Surface Area: 168Ų
7-O-Sulfate-3',4',5,7-Tetrahydroxy-6-methoxyflavone Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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